(5-oxo-2H-furan-2-yl) 2-methylbenzoate

• IUPAC Name: (5-oxo-2H-furan-2-yl) 2-methylbenzoate
• InChI: InChI=1S/C12H10O4/c1-8-4-2-3-5-9(8)12(14)16-11-7-6-10(13)15-11/h2-7,11H,1H3
• InChI Key: JQWBYCKJGMYEGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2C=CC(=O)O2
• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol

Description

(5-oxo-2H-furan-2-yl) 2-methylbenzoate is an ester derivative combining a 2-methylbenzoate moiety with a 5-oxo-furan group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-oxo-2H-furan-2-yl) 2-methylbenzoate typically involves the esterification of 2-methylbenzoic acid with a furan derivative. One common method is the reaction of 2-methylbenzoic acid with 5-hydroxy-2H-furan-2-one in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC). The reaction is usually carried out under reflux conditions in an inert solvent like dichloromethane or toluene.

Industrial Production Methods

Industrial production of (5-oxo-2H-furan-2-yl) 2-methylbenzoate may involve continuous flow processes to enhance efficiency and yield. Catalysts such as sulfuric acid or p-toluenesulfonic acid can be used to facilitate the esterification reaction. The use of high-throughput reactors and automated systems can further optimize the production process.

Chemical Reactions Analysis

Types of Reactions

(5-oxo-2H-furan-2-yl) 2-methylbenzoate undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid derivatives.

Reduction: Reduction of the furan ring can yield tetrahydrofuran derivatives.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, leading to various substituted benzoate derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Friedel-Crafts acylation or alkylation reactions using aluminum chloride (AlCl3) as a catalyst.

Major Products

Oxidation: Furan-2,5-dicarboxylic acid derivatives.

Reduction: Tetrahydrofuran derivatives.

Substitution: Various substituted benzoate derivatives.

Scientific Research Applications

(5-oxo-2H-furan-2-yl) 2-methylbenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design.

Industry: Utilized in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of (5-oxo-2H-furan-2-yl) 2-methylbenzoate involves its interaction with various molecular targets. The furan ring can participate in π-π stacking interactions, while the ester group can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Benzoate Esters

Methyl 2-Methylbenzoate (M2MB)

• Structure : Lacks the 5-oxo-furan group, featuring only a methyl-substituted benzyl ester.
• Properties : Electron-donating methyl group enhances nucleophilic aromatic substitution resistance compared to electron-withdrawing substituents (e.g., nitro or chloro) .
• Applications : Primarily used in synthetic chemistry as a model substrate for studying substituent effects on reactivity .

2-(4-Bromophenyl)-2-oxoethyl 2-Methylbenzoate

• Structure : Contains a phenacyl (2-oxoethyl) group instead of the 5-oxo-furan moiety.
• Properties : The phenacyl group enables photolytic cleavage under mild conditions, making it valuable for synthesizing heterocycles (e.g., oxazoles, imidazoles) .
• Key Difference : Unlike the 5-oxo-furan group, the phenacyl moiety lacks inherent hydrogen-bonding capacity, reducing solubility in polar solvents .

Furan-Containing Esters

Methyl 2-(5-Bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate

• Structure : Benzofuran core with bromo and methylsulfinyl substituents.
• Properties : Sulfinyl group introduces chirality and stabilizes crystal packing via C–H⋯O interactions .

[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2-Anilinobenzoate

• Structure: Features a furan-2-ylmethylamino group linked to a benzoate ester.
• Properties : The furan ring participates in π-π stacking and weak hydrogen bonds, but the absence of a 5-oxo group limits its solubility in aqueous environments .

Bioactive 5-Oxo-Furan Derivatives

[(8-Methyl-9-oxabicyclo[4.2.1]nona-2,4-dien-7-yl)-(5-oxo-2H-furan-2-yl)methyl] Acetate

• Structure : Shares the 5-oxo-furan motif with the target compound.
• Bioactivity : Demonstrates anti-inflammatory activity by inhibiting IL-6 release in RAW264.7 cells .

Comparative Data Table

Compound	Substituents/Functional Groups	Solubility Trends	Bioactivity/Applications	Key References
(5-oxo-2H-furan-2-yl) 2-methylbenzoate	5-oxo-furan, 2-methylbenzoate	Moderate polarity (predicted)	Potential anti-inflammatory
Methyl 2-methylbenzoate (M2MB)	Methyl, benzyl ester	Low polarity	Synthetic chemistry substrate
2-(4-Bromophenyl)-2-oxoethyl 2-methylbenzoate	Phenacyl, bromophenyl, 2-methylbenzoate	Low-moderate polarity	Photolysis-based synthesis
Methyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate	Benzofuran, bromo, methylsulfinyl	Low polarity (crystalline)	Structural studies
[(8-Methyl-9-oxabicyclo[...]methyl] acetate	5-oxo-furan, bicyclic framework	Moderate polarity	Anti-inflammatory (IL-6 inhibition)

Critical Analysis

• Chemical Reactivity: The 5-oxo-furan group enhances electrophilicity at the ketone oxygen, enabling nucleophilic attacks or hydrogen bonding absent in non-oxidized furans .
• Solubility : Compared to phenacyl or benzofuran derivatives, the 5-oxo group likely increases aqueous solubility, as seen in related compounds like 2-(5-oxo-2H-furan-2-yl)acetic acid, where solubility is temperature-dependent and polarity-driven .